Methyl 3-[(methanesulfonyl)(methyl)amino]-5-nitrobenzoate

• CAS No.: 695216-01-4
• Molecular Formula: C10H12N2O6S
• Molecular Weight: 288.28 g/mol
• IUPAC Name: methyl 3-[methyl(methylsulfonyl)amino]-5-nitrobenzoate
• InChI: InChI=1S/C10H12N2O6S/c1-11(19(3,16)17)8-4-7(10(13)18-2)5-9(6-8)12(14)15/h4-6H,1-3H3
• InChI Key: LSSFLDNTSJWFFU-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC(=CC(=C1)C(=O)OC)[N+](=O)[O-])S(=O)(=O)C

Description

Methyl 3-[(methanesulfonyl)(methyl)amino]-5-nitrobenzoate is a useful research compound. Its molecular formula is C10H12N2O6S and its molecular weight is 288.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of methyl 3-[(methylsulfonyl)amino]-5-nitrobenzoate obtained in Reference Example 88.22 g (30 mmol), methyl iodide 2.0 mL (32 mmol), potassium carbonate 10.4 g (75 mmol) and acetone (250 mL) was stirred at room temperature for 16 hours. The mixture was filtered to remove the precipitates and the solvent was evaporated. To the residue was added water (150 mL) and the mixture was extracted twice with ethyl acetate (100 mL). After drying of the mixture on magnesium sulfate, the solvent was evaporated to give 8.55 g (29.7 mmol) of the title compound (yield: 99%).